Cas no 70501-79-0 (1-(2-Chloroethyl)-1,2,3-triazole)

• Product Name: 1-(2-Chloroethyl)-1,2,3-triazole
• CAS No: 70501-79-0
• MF: C₄H₆ClN₃
• MW: 131.563539028168
• CID: 2103354
• PubChem ID: 12506800
• Update Time: 2025-04-21

1-(2-Chloroethyl)-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-1,2,3-triazole
• 1-(2-chloroethyl)triazole
• AB64265
• NHZHGQPHZURUDH-UHFFFAOYSA-N
• 70501-79-0
• 1-(2-chloroethyl)-triazole
• 1-(2-CHLOROETHYL)-1H-1,2,3-TRIAZOLE
• DA-31425
• 2-(1-H-triazol-1-yl)ethyl chloride
• SCHEMBL6339919
• AKOS006325170

• Inchi： 1S/C4H6ClN3/c5-1-3-8-4-2-6-7-8/h2,4H,1,3H2
• InChI Key： NHZHGQPHZURUDH-UHFFFAOYSA-N
• SMILES： ClCCN1C=CN=N1

Computed Properties

• Exact Mass: 131.0250249g/mol
• Monoisotopic Mass: 131.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles